[3-Bromo-1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetic acid

• CAS No.: 62380-66-9
• Molecular Formula: C15H14BrNO3
• Molecular Weight: 336.18 g/mol
• IUPAC Name: 2-[3-bromo-1-methyl-5-(4-methylbenzoyl)pyrrol-2-yl]acetic acid
• InChI: InChI=1S/C15H14BrNO3/c1-9-3-5-10(6-4-9)15(20)13-7-11(16)12(17(13)2)8-14(18)19/h3-7H,8H2,1-2H3,(H,18,19)
• InChI Key: VILPLZMONPLHCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CC(=C(N2C)CC(=O)O)Br

Description

[3-Bromo-1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetic acid is a useful research compound. Its molecular formula is C15H14BrNO3 and its molecular weight is 336.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2.0g. (0.0078 moles) of 1-methyl- 5-(p-toluoyl)pyrrole-2-acetic acid in 40 ml. of glacial acetic acid is added dropwise a solution of 1.2g (0.0078 moles) of bromine in 3 ml. of glacial acetic acid. The mixture is stirred at room temperature for two hours, after which it is poured into 300 ml. of water, and the solid which forms is filtered off. Recrystallization from ether-hexane yields 3-bromo-1-methyl-5-(p-toluoyl) pyrrole-2-acetic acid as a white solid; m.p. 162°-164° C.